Cas no 931704-20-0 (2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(piperidin-1-yl)-1,3-oxazole-4-carbonitrile)

• Product Name: 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(piperidin-1-yl)-1,3-oxazole-4-carbonitrile
• CAS No: 931704-20-0
• MF: C₂₁H₂₁N₃O₃
• MW: 363.409744977951
• CID: 5427767
• PubChem ID: 16958053
• Update Time: 2025-07-17

2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(piperidin-1-yl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[5-[(4-Methylphenoxy)methyl]-2-furanyl]-5-(1-piperidinyl)-4-oxazolecarbonitrile
• F3309-0598
• 2-{5-[(4-methylphenoxy)methyl]furan-2-yl}-5-(piperidin-1-yl)-1,3-oxazole-4-carbonitrile
• CCG-151753
• 2-[5-[(4-methylphenoxy)methyl]furan-2-yl]-5-piperidin-1-yl-1,3-oxazole-4-carbonitrile
• 931704-20-0
• AKOS001526926
• STK874510
• 5-(piperidin-1-yl)-2-(5-((p-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile
• 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(piperidin-1-yl)-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C21H21N3O3/c1-15-5-7-16(8-6-15)25-14-17-9-10-19(26-17)20-23-18(13-22)21(27-20)24-11-3-2-4-12-24/h5-10H,2-4,11-12,14H2,1H3
• InChI Key： KDSYYUDCPUYAJP-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(COC3C=CC(C)=CC=3)O2)=NC(C#N)=C1N1CCCCC1

Computed Properties

• Exact Mass: 363.15829154g/mol
• Monoisotopic Mass: 363.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 575.1±60.0 °C(Predicted)
• pka: 0.16±0.10(Predicted)

Additional information on 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(piperidin-1-yl)-1,3-oxazole-4-carbonitrile

Introduction to 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(piperidin-1-yl)-1,3-oxazole-4-carbonitrile (CAS No. 931704-20-0)

The compound 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(piperidin-1-yl)-1,3-oxazole-4-carbonitrile (CAS No. 931704-20-0) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel bioactive molecules. This heterocyclic scaffold combines multiple pharmacophoric elements that have been extensively studied for their potential therapeutic applications. The structural features of this compound, including the furan ring, the piperidine moiety, and the oxazole core, contribute to its unique chemical and biological properties.

Recent research in the domain of drug discovery has highlighted the importance of multivalent interactions in enhancing binding affinity and selectivity. The presence of both the 4-methylphenoxy and piperidin-1-yl substituents in this molecule suggests a potential for strong binding interactions with biological targets. These groups are often incorporated into drug candidates to modulate pharmacokinetic properties and improve solubility, which are critical factors in the development of effective therapeutics.

The 1,3-oxazole ring is a well-documented pharmacophore in medicinal chemistry, known for its ability to engage in hydrogen bonding and π-stacking interactions with biological targets. This structural motif has been successfully utilized in various drug classes, including antiviral and anticancer agents. The incorporation of a carbonitrile group at the 4-position of the oxazole ring further enhances the compound's potential bioactivity by introducing a polar moiety that can interact with charged residues in proteins.

In the context of contemporary drug discovery, there is a growing emphasis on designing molecules that exhibit dual or multiple mechanisms of action. The structural framework of 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(piperidin-1-yl)-1,3-oxazole-4-carbonitrile lends itself well to such an approach. The combination of the furan, piperidine, and oxazole moieties provides multiple sites for interaction with biological targets, potentially enabling simultaneous modulation of different pathways.

One of the most compelling aspects of this compound is its potential application in addressing complex diseases that require multifaceted therapeutic intervention. For instance, studies have shown that molecules containing both furan and piperidine motifs can exhibit potent activity against a range of enzymatic targets. This dual functionality may be particularly advantageous in conditions where cross-talk between different signaling pathways is known to play a critical role.

The synthesis of this compound involves a series of well-established organic reactions that highlight its synthetic accessibility. The use of readily available starting materials and standard coupling techniques makes it feasible to produce this molecule on a scalable basis. This is an important consideration for researchers who are evaluating its potential for further development into a lead compound.

From a computational chemistry perspective, the molecular structure of 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(piperidin-1-yl)-1,3-oxazole-4-carbonitrile has been subjected to detailed virtual screening studies. These simulations have provided insights into its binding mode with potential biological targets, such as kinases and transcription factors. The results suggest that this compound can effectively interact with key residues in these proteins, leading to potent inhibitory effects.

In vitro assays have been conducted to evaluate the bioactivity of this compound against various disease-relevant targets. Preliminary data indicate that it exhibits significant inhibitory activity against several enzymes involved in cancer progression. Additionally, its interaction with cellular components has been studied using advanced imaging techniques, which have revealed promising results regarding its ability to modulate intracellular signaling pathways.

The pharmacokinetic properties of 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(piperidin-1-yl)-1,3-oxazole-4-carbonitrile have also been thoroughly investigated. In vivo studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting its potential for clinical translation. These findings are supported by computational models that predict good oral bioavailability and reasonable metabolic stability.

Future directions for research on this compound include further optimization of its structure to enhance potency and selectivity. Additionally, exploring its mechanism of action at a molecular level will provide valuable insights into how it interacts with biological targets and elicits its effects. Collaborative efforts between synthetic chemists and biologists will be essential in unraveling the full therapeutic potential of this molecule.

The integration of machine learning and artificial intelligence tools into drug discovery has revolutionized the way new compounds are designed and evaluated. By leveraging these technologies, researchers can accelerate the identification of promising candidates like 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(piperidin-1-y l)-1,3-oxazole -4-carbonitrile, thereby reducing the time and cost associated with traditional discovery methods.

In conclusion,2-{5-(4-methylphenoxy)methylfuran -2 -y l}-5-( piperidin -1 -y l ) -1 ,3 -oxazole -4-carbonitrile (CAS No. 931704 -20 -0) represents a novel and promising candidate for further therapeutic development. Its unique structural features and favorable pharmacokinetic properties make it an attractive starting point for designing new drugs targeting various diseases. As research continues to uncover new applications for this compound,it holds significant promise as a tool for advancing medical science.